Cas no 2384-92-1 (hepta-1,3-diene)

• Product Name: hepta-1,3-diene
• CAS No: 2384-92-1
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 270747
• PubChem ID: 5462716
• Update Time: 2025-04-19

hepta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 1,3-Heptadiene, (3E)-
• (3E)-hepta-1,3-diene
• (E)-1,3-Heptadiene
• 1,3-heptadiene, trans
• hepta-1,3-diene
• 2384-92-1
• heptadiene
• OGQVROWWFUXRST-UHFFFAOYSA-N
• OGQVROWWFUXRST-FNORWQNLSA-N
• EN300-1850633
• AKOS006275690
• 1,trans-3-heptadiene
• 1,3-heptadiene

• Inchi： 1S/C7H12/c1-3-5-7-6-4-2/h3,5,7H,1,4,6H2,2H3/b7-5+
• InChI Key： OGQVROWWFUXRST-FNORWQNLSA-N
• SMILES： C(C)C/C=C/C=C

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 0.724
• Boiling Point: 101.4°Cat760mmHg
• Flash Point: 0.3°C
• Refractive Index: 1.429
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Alkadienes